3-(1H-indol-3-yl)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide
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Description
3-(1H-indol-3-yl)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C18H18N6O2 and its molecular weight is 350.382. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Compounds bearing triazolo[4,3-b]pyridazine moieties, similar to the chemical structure , have been synthesized and evaluated for their biological activities. These activities include anti-asthmatic, antioxidant, anticancer, and antimicrobial properties. The research has focused on understanding the structure-activity relationships (SARs), optimizing the chemical structures for better biological activity, and investigating their mechanisms of action.
Anti-asthmatic and Respiratory Diseases
A study conducted by Kuwahara et al. (1997) synthesized and evaluated a series of novel compounds for their ability to inhibit platelet-activating factor (PAF)-induced bronchoconstriction in guinea pigs, aiming to find potential treatments for asthma and other respiratory diseases (Kuwahara et al., 1997).
Antioxidant and Anticancer Activities
Tumosienė et al. (2020) synthesized derivatives that showed significant antioxidant activity, with some compounds demonstrating greater activity than ascorbic acid. Additionally, these compounds exhibited anticancer activities against human glioblastoma and breast cancer cell lines (Tumosienė et al., 2020).
Antimicrobial Agents
Research by Kaplancikli et al. (2008) focused on the synthesis of triazole and triazolothiadiazine derivatives as novel antimicrobial agents, highlighting the diversity of applications these compounds can have in treating infectious diseases (Kaplancikli et al., 2008).
Structural and Computational Studies
Synthesis and Structure Analysis
Studies have also delved into the synthesis, structure analysis, and computational modeling of these compounds to understand their physicochemical properties and interactions with biological targets. Sallam et al. (2021) explored the structural characterization and theoretical studies of triazole pyridazine derivatives, which provided insight into their potential biological activities (Sallam et al., 2021).
Properties
IUPAC Name |
3-(1H-indol-3-yl)-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N6O2/c1-26-18-9-7-15-21-22-16(24(15)23-18)11-20-17(25)8-6-12-10-19-14-5-3-2-4-13(12)14/h2-5,7,9-10,19H,6,8,11H2,1H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZNWTQVCINWWMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C(=NN=C2CNC(=O)CCC3=CNC4=CC=CC=C43)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.